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Compound Name: 4-Hydroxy Florasulam

Cat. No.: B13405468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological data for 4-Hydroxy
Florasulam, a primary metabolite of the herbicide florasulam. It is important to note that while

data exists for the parent compound, florasulam, comprehensive toxicological studies on 4-
Hydroxy Florasulam are limited. The information presented herein is intended for research

and informational purposes only and should not be used for regulatory decision-making without

further investigation.

Introduction
Florasulam is a triazolopyrimidine sulfonamide herbicide used for broadleaf weed control. In

both plants and mammals, florasulam is metabolized to various compounds, with 4-Hydroxy
Florasulam (often referred to in regulatory literature as 5-hydroxy-florasulam or 5-OH-XDE-

570) being a significant metabolite.[1][2] Understanding the toxicological profile of this

metabolite is crucial for a comprehensive assessment of the overall risk associated with

florasulam use. This technical guide provides a detailed overview of the available toxicological

data for 4-Hydroxy Florasulam, including its acute toxicity, genotoxicity, and ecotoxicity.

Physicochemical Properties
No specific data found for 4-Hydroxy Florasulam. The properties of the parent compound,

florasulam, are available in various databases.
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Toxicokinetics and Metabolism
Florasulam is rapidly absorbed and excreted in mammals, with the parent compound being the

major component found in urine. 4-Hydroxy Florasulam is a product of the hydroxylation of

the aniline ring of florasulam.[1]

Florasulam Hydroxylation
(in Liver)

Metabolism 4-Hydroxy Florasulam Conjugation
(e.g., with glucose) Excretion

Start: Dose single animal
(e.g., 2000 mg/kg)

Observe for mortality
and clinical signs (14 days)

Animal Survives

Animal Dies

Dose next animal
at a higher dose

Determine LD50 cutoff
(e.g., > 5000 mg/kg)

If no mortality at limit dose

Dose next animal
at a lower dose
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Prepare mammalian cell cultures

Treat cells with 4-Hydroxy Florasulam
(with and without S9 activation)

Incubate for expression of mutations

Culture in selective medium

Count mutant colonies

Compare with controls
to determine mutagenic potential

Florasulam Acetolactate Synthase (ALS)
(in plants)

Inhibits Branched-Chain Amino Acids
(Valine, Leucine, Isoleucine)

Catalyzes synthesis of Plant GrowthEssential for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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